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Compound of Interest

Compound Name:
5-(4-Hydroxybenzyl)thiazolidine-

2,4-dione

Cat. No.: B029171 Get Quote

Essential Safety and Handling Guide for 5-(4-
Hydroxybenzyl)thiazolidine-2,4-dione
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 5-(4-Hydroxybenzyl)thiazolidine-2,4-dione (CAS

No. 74772-78-4). The information presented here is synthesized from available safety data for

the compound and its parent molecule, thiazolidine-2,4-dione, to ensure a comprehensive

understanding of safe laboratory practices.

Disclaimer: A specific Safety Data Sheet (SDS) for 5-(4-Hydroxybenzyl)thiazolidine-2,4-
dione was not available. The following guidance is based on the hazard information provided

for the specific compound by chemical suppliers and supplemented with safety information

from the SDS of the parent compound, thiazolidine-2,4-dione.[1][2][3]

Hazard Identification and Classification
5-(4-Hydroxybenzyl)thiazolidine-2,4-dione is classified with the following hazards:
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Hazard Statement Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

Signal Word: Warning

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is essential to minimize exposure and ensure personal

safety.
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PPE Category Item Specification

Eye and Face Protection Safety Goggles

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[1][2]

Skin Protection Protective Gloves

Wear appropriate protective

gloves to prevent skin

exposure.[1]

Lab Coat/Protective Clothing

Wear appropriate protective

clothing to prevent skin

exposure.[1]

Respiratory Protection Respirator

Follow OSHA respirator

regulations found in 29CFR

1910.134 or European

Standard EN 149. Use a

NIOSH or European Standard

EN 149 approved respirator

when necessary.[1]

Operational Plan: Safe Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of the

compound and the safety of laboratory personnel.

Handling:

Wash hands and face thoroughly after handling.[2]

Use with adequate ventilation to minimize dust generation and accumulation.[1]

Avoid contact with eyes, skin, and clothing.[1]
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Avoid ingestion and inhalation.[1]

Keep container tightly closed when not in use.[1]

Storage:

Store in a cool, dry, and well-ventilated area.[1]

Keep the container tightly closed.[1]

Store away from incompatible materials such as oxidizing agents.[2]

Emergency Procedures: First Aid
In the event of exposure, immediate and appropriate first aid is crucial.

Exposure Route First Aid Measures

Ingestion

If conscious and alert, rinse mouth and drink 2-4

cupfuls of milk or water. Do NOT induce

vomiting. Get medical aid.[1]

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get medical

aid.[1]

Skin Contact

Get medical aid. Flush skin with plenty of soap

and water for at least 15 minutes while removing

contaminated clothing and shoes. Wash clothing

before reuse.[1]

Eye Contact

Flush eyes with plenty of water for at least 15

minutes, occasionally lifting the upper and lower

eyelids. Get medical aid.[1]

Disposal Plan
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Proper disposal of 5-(4-Hydroxybenzyl)thiazolidine-2,4-dione and its containers is imperative

to prevent environmental contamination and ensure regulatory compliance.

Disposal of Unused Material and Waste:

Dispose of contents and container to an approved waste disposal plant.[2]

Waste material must be disposed of in accordance with national and local regulations.

Leave chemicals in their original containers and do not mix with other waste.

Contaminated Packaging:

Handle uncleaned containers in the same manner as the product itself.

Experimental Protocol Workflow
The following diagram illustrates a logical workflow for the safe handling of 5-(4-
Hydroxybenzyl)thiazolidine-2,4-dione in a laboratory setting.
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Caption: Safe Handling Workflow for 5-(4-Hydroxybenzyl)thiazolidine-2,4-dione.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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